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Compound of Interest

Compound Name: 2-Fluoro-5-iodobenzylamine

Cat. No.: B15091126

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and
compliance in the disposal of 2-Fluoro-5-iodobenzylamine is paramount in a laboratory
setting. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans.

2-Fluoro-5-iodobenzylamine is a chemical compound that requires careful handling due to its
hazardous properties. It is a combustible liquid that is harmful if swallowed or in contact with
skin, causes severe skin burns and eye damage, and is harmful to aquatic life. Adherence to
proper disposal procedures is crucial to mitigate risks to personnel and the environment.

Immediate Safety Precautions

Before handling 2-Fluoro-5-iodobenzylamine, ensure that all necessary personal protective
equipment (PPE) is worn. This includes protective gloves, protective clothing, and eye/face
protection.[1] Work should be conducted in a well-ventilated area, such as a chemical fume
hood, to avoid inhalation of vapors.[1][2] An accessible safety shower and eye wash station are
mandatory.[1]

In case of accidental exposure:

» Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of
water. Seek immediate medical attention.
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.

 Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or doctor.

¢ Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.

Chemical and Physical Properties

A summary of the key quantitative data for 2-Fluoro-5-iodobenzylamine and related
compounds is provided in the table below.

Property Value Source

2-Fluorobenzylamine

Boiling Point 75°C [ 1.7kPa TCI Chemicals
Flash Point 67°C TCI Chemicals
Relative Density 1.11 TCI Chemicals

2-(5-lodo-2-Methylbenzoyl)-5-
(4-fluorophenyl)thiophene

Boiling Point 491.4°C at 760 mmHg MedchemExpress

Flash Point 251°C MedchemExpress

Step-by-Step Disposal Protocol

The primary disposal method for 2-Fluoro-5-iodobenzylamine is to send it to an approved
waste disposal plant. The following steps provide a detailed workflow for researchers to follow:

e Segregation and Labeling:

o Do not mix 2-Fluoro-5-iodobenzylamine with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.
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o Store the waste in a designated, sealed, and properly labeled container. The label should
clearly state "Hazardous Waste," the chemical name "2-Fluoro-5-iodobenzylamine,” and
list all associated hazards (e.g., Corrosive, Toxic, Flammable).

e Containment:

o Use a chemically resistant container (e.g., glass or a compatible plastic) that can be
securely sealed.

o Ensure the container is stored in a cool, well-ventilated, and designated hazardous waste
accumulation area. Keep it away from heat, sparks, open flames, and hot surfaces.

o Documentation:

o Maintain a hazardous waste log, documenting the amount of 2-Fluoro-5-
iodobenzylamine being disposed of and the date it was added to the waste container.

o Arrange for Pickup:

o Contact your institution's EHS office to schedule a pickup for the hazardous waste. Follow
their specific procedures for waste manifest and pickup.

e Decontamination:

o Thoroughly decontaminate any lab equipment that came into contact with 2-Fluoro-5-
iodobenzylamine. This can be done by rinsing with an appropriate solvent (e.g., ethanol
or acetone), followed by washing with soap and water.

o Dispose of any contaminated disposable materials (e.g., gloves, absorbent pads) as
hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2-Fluoro-5-
iodobenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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